1-(3-Cyclohexen-1-ylmethyl)-4-(4-methoxybenzoyl)piperazine

• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: [4-(cyclohex-3-en-1-ylmethyl)piperazin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C19H26N2O2/c1-23-18-9-7-17(8-10-18)19(22)21-13-11-20(12-14-21)15-16-5-3-2-4-6-16/h2-3,7-10,16H,4-6,11-15H2,1H3
• InChI Key: OGYZIADFNQFQNH-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3CCC=CC3

Description

1-(3-Cyclohexen-1-ylmethyl)-4-(4-methoxybenzoyl)piperazine, also known as CPP, is a synthetic compound used in scientific research to study the effects of drugs on the central nervous system. CPP is a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a key role in synaptic plasticity and learning and memory processes.

Mechanism of Action

1-(3-Cyclohexen-1-ylmethyl)-4-(4-methoxybenzoyl)piperazine acts as a competitive antagonist of the NMDA receptor, binding to the receptor site and blocking the action of glutamate, the primary neurotransmitter that activates the receptor. This results in a reduction of NMDA receptor-mediated synaptic transmission and a decrease in synaptic plasticity, which is thought to underlie the cognitive and behavioral effects of NMDA receptor antagonists.
Biochemical and Physiological Effects:
1-(3-Cyclohexen-1-ylmethyl)-4-(4-methoxybenzoyl)piperazine has been shown to produce a range of biochemical and physiological effects in animal models and human subjects. These include impairments in learning and memory processes, alterations in sensory perception, and changes in mood and behavior. 1-(3-Cyclohexen-1-ylmethyl)-4-(4-methoxybenzoyl)piperazine has also been shown to produce neurotoxic effects at high doses, leading to neuronal damage and cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-Cyclohexen-1-ylmethyl)-4-(4-methoxybenzoyl)piperazine in lab experiments is its high potency and selectivity for the NMDA receptor, which allows for precise manipulation of NMDA receptor-mediated synaptic transmission. However, 1-(3-Cyclohexen-1-ylmethyl)-4-(4-methoxybenzoyl)piperazine also has some limitations, such as its potential neurotoxicity at high doses and its limited availability and high cost.

Future Directions

There are several future directions for research on 1-(3-Cyclohexen-1-ylmethyl)-4-(4-methoxybenzoyl)piperazine and NMDA receptor antagonists. One area of interest is the development of more selective and potent NMDA receptor antagonists that can be used to investigate the role of specific NMDA receptor subtypes in synaptic plasticity and learning and memory processes. Another area of interest is the use of NMDA receptor antagonists as potential treatments for neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Finally, research is needed to better understand the mechanisms underlying the neurotoxic effects of NMDA receptor antagonists and to develop strategies to mitigate these effects.

Synthesis Methods

1-(3-Cyclohexen-1-ylmethyl)-4-(4-methoxybenzoyl)piperazine can be synthesized using a series of chemical reactions starting from commercially available starting materials. The synthesis involves the reaction of 4-methoxybenzoyl chloride with piperazine to form 4-methoxybenzoylpiperazine, which is then reacted with cyclohexenylmethyl chloride to form 1-(3-Cyclohexen-1-ylmethyl)-4-(4-methoxybenzoyl)piperazine. The final product is purified using column chromatography to obtain a white solid with high purity and yield.

Scientific Research Applications

1-(3-Cyclohexen-1-ylmethyl)-4-(4-methoxybenzoyl)piperazine is widely used in scientific research to study the effects of NMDA receptor antagonists on the central nervous system. It is used as a tool to investigate the role of NMDA receptors in synaptic plasticity, learning, and memory processes. 1-(3-Cyclohexen-1-ylmethyl)-4-(4-methoxybenzoyl)piperazine is also used to study the effects of drugs that act on the NMDA receptor, such as ketamine and phencyclidine, which are known to produce dissociative and hallucinogenic effects.